Cas no 941604-21-3 (N-(5-Bromo-3-cyanopyridin-2-yl)acetamide)
N-(5-Bromo-3-cyanopyridin-2-yl)acetamide is a brominated pyridine derivative featuring both cyano and acetamide functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of the bromine atom at the 5-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The cyano group offers additional reactivity for further functionalization, while the acetamide moiety contributes to hydrogen-bonding interactions, potentially improving binding affinity in bioactive molecules. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the development of heterocyclic scaffolds.
941604-21-3 structure
Product Name:N-(5-Bromo-3-cyanopyridin-2-yl)acetamide
CAS No:941604-21-3
MF:C8H6BrN3O
MW:240.056740283966
CID:1031120
PubChem ID:57742089
Update Time:2025-05-28
N-(5-Bromo-3-cyanopyridin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-Bromo-3-cyanopyridin-2-yl)acetamide
- 941604-21-3
- DTXSID80727804
- DZILEUCQDLGHBE-UHFFFAOYSA-N
- J-523101
- N-(5-Bromo-3-cyano-pyridin-2-yl)-acetamide
- SCHEMBL4099333
- DB-320442
-
- Inchi： 1S/C8H6BrN3O/c1-5(13)12-8-6(3-10)2-7(9)4-11-8/h2,4H,1H3,(H,11,12,13)
- InChI Key： DZILEUCQDLGHBE-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C#N)=C1)NC(C)=O
Computed Properties
- Exact Mass: 238.96942g/mol
- Monoisotopic Mass: 238.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 65.8Ų
N-(5-Bromo-3-cyanopyridin-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029181440-1g |
N-(5-Bromo-3-cyanopyridin-2-yl)acetamide |
941604-21-3 | 95% | 1g |
$449.28 | 2023-08-31 | |
| Chemenu | CM174524-1g |
N-(5-bromo-3-cyanopyridin-2-yl)acetamide |
941604-21-3 | 95% | 1g |
$482 | 2021-08-05 | |
| Chemenu | CM174524-1g |
N-(5-bromo-3-cyanopyridin-2-yl)acetamide |
941604-21-3 | 95% | 1g |
$466 | 2022-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664977-1g |
N-(5-bromo-3-cyanopyridin-2-yl)acetamide |
941604-21-3 | 98% | 1g |
￥3785.00 | 2024-04-24 | |
| Crysdot LLC | CD11007890-1g |
N-(5-Bromo-3-cyanopyridin-2-yl)acetamide |
941604-21-3 | 95+% | 1g |
$510 | 2024-07-19 |
N-(5-Bromo-3-cyanopyridin-2-yl)acetamide Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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